N-methyl-6-(N-methyl4-methylbenzenesulfonamido)hexanamide
Overview
Description
N-methyl-6-(N-methyl4-methylbenzenesulfonamido)hexanamide, commonly referred to as NMMH, is a synthetic derivative of the amino acid hexanamide. It is a highly polar, water-soluble molecule that has been used in numerous scientific research applications. NMMH has been used in biochemical and physiological studies, as well as in laboratory experiments, due to its unique properties.
Scientific Research Applications
NMMH has been used in numerous scientific research applications, such as drug discovery and development, biochemistry, and pharmacology. In drug discovery and development, NMMH has been used to study the effects of various drugs on the body. In biochemistry, NMMH has been used to study the structure and function of proteins and enzymes. In pharmacology, NMMH has been used to study the effects of various drugs on the body.
Mechanism of Action
NMMH is thought to act by binding to proteins and enzymes, which then leads to a change in the structure and function of the proteins and enzymes. This binding can lead to a variety of biochemical and physiological effects, such as changes in gene expression, enzyme activity, and protein synthesis.
Biochemical and Physiological Effects
NMMH has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes, alter gene expression, and affect protein synthesis. It has also been shown to have anti-inflammatory and anti-oxidant properties, as well as to have an effect on the immune system.
Advantages and Limitations for Lab Experiments
NMMH has several advantages for use in laboratory experiments. It is easily synthesized and purified, and it is highly soluble in water. It is also relatively stable, and it is not toxic. However, there are some limitations to its use in laboratory experiments. It is not very soluble in organic solvents, and it is not very stable in acidic solutions.
Future Directions
There are several potential future directions for NMMH research. It could be used to study the effects of various drugs on the body, as well as to study the structure and function of proteins and enzymes. It could also be used to study the biochemical and physiological effects of various compounds. Additionally, NMMH could be used to study the effects of various environmental pollutants on the body, as well as to study the effects of various drugs on the immune system. Finally, NMMH could be used as a tool for drug discovery and development.
Synthesis Methods
NMMH is synthesized by a reaction between N-methyl-hexanamide and 4-methylbenzenesulfonamide. This reaction is typically conducted in an aqueous solution at a temperature of 80°C, and the reaction takes approximately two hours to complete. The product is then purified by a series of chromatographic methods, such as high-performance liquid chromatography (HPLC) and thin-layer chromatography (TLC).
properties
IUPAC Name |
N-methyl-6-[methyl-(4-methylphenyl)sulfonylamino]hexanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H24N2O3S/c1-13-8-10-14(11-9-13)21(19,20)17(3)12-6-4-5-7-15(18)16-2/h8-11H,4-7,12H2,1-3H3,(H,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACPYTTBXIUZDFQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)CCCCCC(=O)NC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-methoxy-3-methyl-N-[4-({4-methyl-6-[(4-methylphenyl)amino]pyrimidin-2-yl}amino)phenyl]benzene-1-sulfonamide](/img/structure/B6565393.png)
![6-({4-[2-(4-methylphenoxy)acetyl]piperazin-1-yl}sulfonyl)-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-11-one](/img/structure/B6565403.png)
![N-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(4-methylphenoxy)acetamide](/img/structure/B6565413.png)
![N-{1-[1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-2-(4-methylphenoxy)acetamide](/img/structure/B6565418.png)
![7,8-dimethoxy-2-[(4-methylphenyl)amino]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one](/img/structure/B6565428.png)
![N-{1-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-2-(4-methylphenoxy)acetamide](/img/structure/B6565436.png)
![N-[1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-2-(4-methylphenoxy)acetamide](/img/structure/B6565443.png)
![2-(4-methylphenoxy)-N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide](/img/structure/B6565448.png)
![2-(4-fluorophenyl)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide](/img/structure/B6565481.png)
![N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-4-(trifluoromethyl)benzamide](/img/structure/B6565487.png)
![2-(4-methoxyphenyl)-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]acetamide](/img/structure/B6565488.png)
![3,4,5-trimethoxy-N-[1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide](/img/structure/B6565500.png)